Cas no 2171845-71-7 (5-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}methyl)furan-2-carboxylic acid)

• Product Name: 5-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}methyl)furan-2-carboxylic acid
• CAS No: 2171845-71-7
• MF: C₂₅H₂₂N₂O₆
• MW: 446.451986789703
• CID: 5872832
• PubChem ID: 165547317
• Update Time: 2025-06-10

5-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}methyl)furan-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}methyl)furan-2-carboxylic acid
• EN300-1490236
• 2171845-71-7
• 5-({[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropyl]formamido}methyl)furan-2-carboxylic acid

• Inchi： 1S/C25H22N2O6/c28-22(29)21-10-9-15(33-21)13-26-23(30)25(11-12-25)27-24(31)32-14-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-10,20H,11-14H2,(H,26,30)(H,27,31)(H,28,29)
• InChI Key： WPQCKUGJMVBSKK-UHFFFAOYSA-N
• SMILES： O=C(C1(CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NCC1=CC=C(C(=O)O)O1

Computed Properties

• Exact Mass: 446.14778643g/mol
• Monoisotopic Mass: 446.14778643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 746
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 118Ų

Additional information on 5-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}methyl)furan-2-carboxylic acid

Introduction to 5-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}methyl)furan-2-carboxylic Acid (CAS No. 2171845-71-7)

5-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}methyl)furan-2-carboxylic acid, identified by its CAS number 2171845-71-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The intricate structure of this molecule, characterized by its fluoren-9-yl moiety and cyclopropylformamido group, contributes to its unique chemical properties and potential therapeutic applications.

The< strong>fluoren-9-yl substituent is a key feature of this compound, providing a rigid aromatic backbone that enhances its stability and reactivity. Fluorene derivatives are widely recognized for their role in various pharmaceuticals due to their favorable electronic and steric properties. The presence of the< strong>methoxycarbonyl group further modifies the reactivity of the molecule, allowing for diverse functionalization and derivatization strategies. These structural elements collectively contribute to the compound's potential as a building block for more complex drug candidates.

The< strong>cyclopropylformamido moiety is another critical component of this compound, imparting specific conformational constraints that can influence its biological activity. Cyclopropane rings are known to enhance the binding affinity of molecules to biological targets by introducing rigidity and optimizing spatial orientation. In the context of drug design, such structural features can be leveraged to improve pharmacokinetic properties and target specificity. The combination of these motifs in 5-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}methyl)furan-2-carboxylic acid makes it a versatile scaffold for developing novel therapeutic agents.

In recent years, there has been a growing interest in exploring the pharmacological potential of molecules containing furan moieties. Furan derivatives are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The< strong>furan-2-carboxylic acid component of this compound introduces a polar functional group that can interact with biological targets in specific ways, enhancing its potential as a drug candidate. This moiety also contributes to the molecule's solubility and bioavailability, which are crucial factors in drug development.

The synthesis of 5-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}methyl)furan-2-carboxylic acid represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful manipulation of various functional groups, including the protection and deprotection of the< strong>methoxycarbonyl group and the installation of the< strong>cyclopropylformamido moiety. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to achieve high yields and purity.

The biological evaluation of this compound has revealed intriguing insights into its potential therapeutic applications. Preclinical studies have demonstrated that 5-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}methyl)furan-2-carboxylic acid exhibits notable activity against various disease models. For instance, it has shown promise in inhibiting key enzymes involved in cancer progression, such as kinases and proteases. Additionally, the compound has demonstrated anti-inflammatory properties by modulating cytokine production and immune cell function.

The structural features of this molecule have also been exploited to develop novel drug delivery systems. The presence of both hydrophilic and hydrophobic regions allows for the formulation of nanoparticles or liposomes that can enhance drug delivery efficiency. These delivery systems can improve bioavailability and target specificity, leading to more effective therapeutic outcomes.

In conclusion, 5-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}methyl)furan-2-carboxylic acid (CAS No. 2171845-71-7) is a structurally complex and biologically active compound with significant potential in pharmaceutical research. Its unique combination of< strong>fluoren-9-yl,< strong>methoxycarbonyl,< strong>cyclopropylformamido, and< strong>furan moieties makes it an attractive scaffold for developing novel therapeutic agents. Ongoing research continues to explore its full pharmacological profile and optimize its synthetic pathways for future clinical applications.